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Compound of Interest

Compound Name: Kanamycin

Cat. No.: B1591234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Kanamycin sulfate, a widely utilized aminoglycoside antibiotic, plays a critical role in various

research and clinical applications. Derived from the bacterium Streptomyces kanamyceticus, its

efficacy stems from its ability to inhibit protein synthesis in susceptible bacteria by binding to

the 30S ribosomal subunit. This technical guide provides an in-depth analysis of the molecular

formula and weight of Kanamycin sulfate, essential parameters for accurate experimental

design and drug development.

Molecular Composition and Weight
Kanamycin is primarily available as Kanamycin A, which can be formulated as a sulfate salt to

enhance its stability and solubility. The addition of sulfuric acid (H₂SO₄) to Kanamycin A results

in the formation of Kanamycin sulfate. This conversion alters the molecule's overall molecular

formula and weight.

The table below summarizes the key molecular characteristics of both Kanamycin A (the free

base) and its sulfate salt.

Compound Molecular Formula Molar Mass ( g/mol )

Kanamycin A C₁₈H₃₆N₄O₁₁[1] 484.50[1]

Kanamycin Sulfate C₁₈H₃₈N₄O₁₅S[2][3][4] 582.58[5][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1591234?utm_src=pdf-interest
https://www.benchchem.com/product/b1591234?utm_src=pdf-body
https://www.benchchem.com/product/b1591234?utm_src=pdf-body
https://www.benchchem.com/product/b1591234?utm_src=pdf-body
https://www.benchchem.com/product/b1591234?utm_src=pdf-body
https://www.benchchem.com/product/b1591234?utm_src=pdf-body
https://www.benchchem.com/product/b1591234?utm_src=pdf-body
https://www.benchchem.com/product/b1591234?utm_src=pdf-body
https://www.medkoo.com/products/14925
https://www.medkoo.com/products/14925
https://pubchem.ncbi.nlm.nih.gov/compound/Kanamycin-A-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Kanamycin-sulfate
https://www.fishersci.ca/shop/products/kanamycin-sulfate-15/p-4839206
https://www.scbt.com/p/kanamycin-sulfate-70560-51-9
https://www.medchemexpress.com/Kanamycin-sulfate.html
https://www.targetmol.com/compound/kanamycin%20sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular formula for Kanamycin sulfate can also be represented as C₁₈H₃₆N₄O₁₁ •

H₂SO₄[5][8]. This notation explicitly illustrates the composition of the molecule as a salt of

Kanamycin A and sulfuric acid. The addition of the sulfuric acid molecule (molar mass

approximately 98.08 g/mol ) to Kanamycin A (molar mass 484.50 g/mol ) accounts for the

increased molar mass of Kanamycin sulfate.

Conceptual Experimental Protocol: Molecular
Weight Determination via Mass Spectrometry
The accurate determination of the molecular weight of Kanamycin sulfate is crucial for its

quantification and quality control. Mass spectrometry is a powerful analytical technique for this

purpose.

Objective: To determine the molecular weight of a Kanamycin sulfate sample using

Electrospray Ionization Mass Spectrometry (ESI-MS).

Methodology:

Sample Preparation:

Accurately weigh a small amount of the Kanamycin sulfate reference standard.

Dissolve the sample in a suitable solvent system, such as a mixture of water and

acetonitrile with a small percentage of formic acid to facilitate ionization. The final

concentration should be in the low µg/mL range.

Instrumentation:

Utilize a high-resolution mass spectrometer equipped with an electrospray ionization (ESI)

source.

Calibrate the instrument using a known calibration standard to ensure mass accuracy.

ESI-MS Analysis:

Introduce the prepared sample into the ESI source via direct infusion or through a liquid

chromatography system.
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Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

As the solvent evaporates, the analyte molecules become charged, forming protonated

molecules [M+H]⁺ in positive ion mode.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

Data Analysis:

Acquire the mass spectrum, which will show a peak corresponding to the protonated

Kanamycin A molecule (the organic component of the salt).

The expected m/z for the protonated Kanamycin A molecule [C₁₈H₃₆N₄O₁₁ + H]⁺ would

be approximately 485.25.

The presence of the sulfate counter-ion is inferred from the sample's known identity and

the measured mass of the organic component. The overall molecular weight of the salt is

calculated based on the confirmed structure of the organic cation.

Experimental Workflow
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Caption: Workflow for Molecular Weight Determination of Kanamycin Sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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